Cas no 30432-16-7 (1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene)

1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene structure
30432-16-7 structure
Product Name:1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene
CAS No:30432-16-7
MF:C6H8Br4
MW:399.743719100952
MDL:MFCD00017889
CID:311540
Update Time:2025-04-19

1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene
    • 1,4-DIBROMO-2,3-BIS(BROMOMETHYL)-2-BUTENE
    • 2-Butene,1,4-dibromo-2,3-bis(bromomethyl)-
    • TETRAKIS(BROMOMETHYL)ETHYLENE ---GRAY-YELLOW CRYSTALS---
    • 1,4-Dibrom-2,3-bis-brommethyl-but-2-en
    • 1,4-dibromo-2,3-bis-bromomethyl-but-2-ene
    • 2,3-BIS-(BROMOMETHYL)-1,4-DIBROMO-2-BUTENE
    • tetrakis-bromomethyl-ethene
    • Tetra(bromomethyl)ethene
    • Tetrakis(bromomethyl)ethylene
    • MDL: MFCD00017889
    • Inchi: 1S/C6H8Br4/c7-1-5(2-8)6(3-9)4-10/h1-4H2
    • InChI Key: GJZKNORRVIUCCH-UHFFFAOYSA-N
    • SMILES: BrC/C(/CBr)=C(/CBr)\CBr

Computed Properties

  • Exact Mass: 395.73600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 2.303
  • Boiling Point: 380 ºC
  • Flash Point: 177 ºC
  • PSA: 0.00000
  • LogP: 3.86260

1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene Security Information

1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,4-Dibromo-2,3-bis(bromomethyl)but-2-ene Pricemore >>

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